- High-yield process for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde from the reaction of DMF and N-benzyl-N-(1-propenyl)acetamide with diphosgene or triphosgene, United States, , ,
Cas no 92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde)
92444-99-0 structure
Product Name:2-Chloro-5-methylpyridine-3-carbaldehyde
CAS No:92444-99-0
MF:C7H6ClNO
MW:155.581640720367
MDL:MFCD07375370
CID:803272
PubChem ID:9834018
Update Time:2024-10-26
2-Chloro-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-methylnicotinaldehyde
- 2-Chloro-5-methylpyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde,2-chloro-5-methyl-
- 2-Chloro-5-methyl-3-pyridinecarboxaldehyde (ACI)
- 2-Chloro-5-methylpyridine-3-carboxaldehyde
- IZDJJYRXECMSLX-UHFFFAOYSA-N
- SY128195
- AS-41745
- DTXSID60431432
- SCHEMBL2851214
- J-508865
- 2-chloro-5-methyl-pyridine-3-carbaldehyde
- AKOS006229929
- MFCD07375370
- EN300-244571
- 3-Pyridinecarboxaldehyde, 2-chloro-5-methyl-
- CS-0142779
- 92444-99-0
- DB-079305
- 2-chloro-5-methylpyridine-3-carbaldeyde
- 2-Chloro-5-methylnicotinaldehyde, AldrichCPR
- AB41813
-
- MDL: MFCD07375370
- Inchi: 1S/C7H6ClNO/c1-5-2-6(4-10)7(8)9-3-5/h2-4H,1H3
- InChI Key: IZDJJYRXECMSLX-UHFFFAOYSA-N
- SMILES: O=CC1C(Cl)=NC=C(C)C=1
Computed Properties
- Exact Mass: 155.01400
- Monoisotopic Mass: 155.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 265.5±35.0 ºC (760 Torr),
- Flash Point: 114.4±25.9 ºC,
- Refractive Index: 1.581
- Solubility: Slightly soluble (2.2 g/l) (25 º C),
- PSA: 29.96000
- LogP: 1.85590
2-Chloro-5-methylpyridine-3-carbaldehyde Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: 26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
2-Chloro-5-methylpyridine-3-carbaldehyde Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-5-methylpyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 042906-250mg |
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2-Chloro-5-methylpyridine-3-carbaldehyde Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.3 Solvents: Water
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.3 Solvents: Water
Reference
- Process for the preparation of 2-chloro-5-methylpyridine-3-carboxaldehyde via the reaction of N-benzyl-N-(1-propenyl)acetamide with a Vilsmeier reagent, United States, , ,
Production Method 3
Reaction Conditions
Reference
- Process for the preparation of 2-halopyridinealdehydes from substituted olefins in the presence of Vilsmeyer reagents, Germany, , ,
Production Method 4
Reaction Conditions
Reference
- A versatile new synthesis of quinolines and related fused pyridines. Part 12. A general synthesis of 2-chloropyridines and 2-pyridones, Journal of the Chemical Society, 1984, (6), 1173-82
Production Method 5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
- The Vilsmeier reaction of non-aromatic compounds, Organic Reactions (Hoboken, 2000, 56,
Production Method 6
Reaction Conditions
1.1 Reagents: Diphosgene ; 30 min, 0 °C
1.2 0 °C; 2 h, rt; rt → 75 °C; 5 h, 75 °C
1.2 0 °C; 2 h, rt; rt → 75 °C; 5 h, 75 °C
Reference
- Facile and selective synthesis of chloronicotinaldehydes by the Vilsmeier reaction, Tetrahedron, 2006, 62(35), 8398-8403
Production Method 7
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 30 min, 4 °C
1.2 4 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.2 4 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
Reference
- A process for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde, India, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 1 h, 15 - 25 °C; 0.5 h, 15 - 25 °C
1.2 Solvents: 1,2-Dichloroethane ; 0.5 h, 15 - 25 °C; 2 h, 20 - 25 °C; 25 °C → 88 °C; 5 h, 88 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11, 25 - 30 °C
1.4 Reagents: Water ; 100 °C
1.2 Solvents: 1,2-Dichloroethane ; 0.5 h, 15 - 25 °C; 2 h, 20 - 25 °C; 25 °C → 88 °C; 5 h, 88 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11, 25 - 30 °C
1.4 Reagents: Water ; 100 °C
Reference
- Preparation of 2-chloro-5-methylpyridine-3-carbaldehyde, China, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, rt; 4 h, 70 °C
1.3 Reagents: Water ; cooled
1.2 0 °C; 2 h, rt; 4 h, 70 °C
1.3 Reagents: Water ; cooled
Reference
- Preparation of heteroaryls as inhibitors of dipeptidyl peptidase, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
Reference
- An improved method for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde, India, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ; -78 °C; -78 °C → 0 °C; 20 min, 0 °C; 0 °C → -78 °C
1.2 5 min, -78 °C; 2.5 h, -78 °C
1.3 -78 °C; 30 min, -78 °C → -40 °C
1.4 Reagents: Water Solvents: Tetrahydrofuran ; -40 °C
1.2 5 min, -78 °C; 2.5 h, -78 °C
1.3 -78 °C; 30 min, -78 °C → -40 °C
1.4 Reagents: Water Solvents: Tetrahydrofuran ; -40 °C
Reference
- Site-selective γ-C(sp3)-H and γ-C(sp2)-H arylation of free amino esters promoted by a catalytic transient directing group, Chemistry - A European Journal, 2018, 24(38), 9535-9541
Production Method 12
Reaction Conditions
Reference
- Synthesis and in vitro antitumor activity of new nicotinyl-rhodanine derivatives, International Journal of Pharma and Bio Sciences, 2011, 2(4), 191-202
Production Method 13
Reaction Conditions
1.1 Reagents: Phosgene Solvents: Dimethylformamide ; 30 min, 0 °C; 2 h, rt; 4.5 h, rt → 75 °C
Reference
- Preparation of heteroaryl antagonists of prostaglandin D2 receptors for therapy, World Intellectual Property Organization, , ,
2-Chloro-5-methylpyridine-3-carbaldehyde Raw materials
- Ethyl formate
- (E)-n-benzyl-n-(prop-1-enyl)acetamide
- N-Benzyl-N-[(E)-prop-1-enyl]acetamide
- 2-Chloro-5-methylpyridine
- N-Propyl-N-benzyl-acetamid
2-Chloro-5-methylpyridine-3-carbaldehyde Preparation Products
2-Chloro-5-methylpyridine-3-carbaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:92444-99-0)2-Chloro-5-methylpyridine-3-carbaldehyde
Order Number:A849355
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:24
Price ($):454.0
Email:sales@amadischem.com
2-Chloro-5-methylpyridine-3-carbaldehyde Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:92444-99-0)2-Chloro-5-methylpyridine-3-carbaldehyde
Purity:99%
Quantity:5g
Price ($):454.0